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Technical Support Center: JX040 Series
Sensitive Gate SCR
This technical support center provides researchers, scientists, and electronics engineers with

comprehensive guidance on optimizing the gate drive parameters for reliable triggering of the

JX040 series of sensitive gate Silicon Controlled Rectifiers (SCRs).

Frequently Asked Questions (FAQs)
Q1: What is the JX040 and what are its primary applications?

The JX040 is a series of sensitive gate Silicon Controlled Rectifiers (SCRs), a type of thyristor.

These devices are designed for high dv/dt rates and exhibit strong resistance to

electromagnetic interference. Common applications include residual current circuit breakers,

hair straighteners, and igniters[1].

Q2: What are the key electrical characteristics I should be aware of for the JX040?

The JX040 series has a repetitive peak off-state and reverse voltage (VDRM/VRRM) of 600V

and an RMS on-state current (IT(RMS)) of 4A. A critical parameter for triggering is the gate

trigger current (IGT), which is typically 50µA and has a maximum of 200µA[1].

Q3: What is the most reliable method for triggering the JX040 SCR?
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Gate triggering is the most common, reliable, and efficient method for turning on an SCR like

the JX040. This involves applying a positive gate voltage between the gate and cathode

terminals to establish a sufficient gate current[2]. Pulse gate triggering is particularly

advantageous as it reduces gate power losses and provides electrical isolation[2][3].

Q4: What is the difference between gate trigger voltage (VGT) and gate trigger current (IGT)?

Gate Trigger Current (IGT): This is the minimum gate current required to switch the SCR

from its off-state to the on-state. For the JX040, the maximum IGT is 200µA[1].

Gate Trigger Voltage (VGT): This is the voltage across the gate and cathode terminals

corresponding to the gate trigger current. For the JX040, the VGT is typically between 0.6V

and 0.8V[1].

It is important to note that thyristors are current-controlled devices, so ensuring the gate drive

can source enough current is crucial for reliable triggering[4].

Troubleshooting Guide
Q1: My JX040 SCR is not triggering. What are the possible causes and how can I fix it?

Possible Causes:

Insufficient Gate Current: The gate drive circuit may not be supplying enough current to meet

the minimum IGT requirement of the JX040.

Inadequate Gate Voltage: The gate voltage may be below the required VGT.

Incorrect Polarity: The gate voltage must be positive with respect to the cathode.

Anode-Cathode Voltage: The SCR must be in a forward-biased state (anode is positive with

respect to the cathode) for gate triggering to occur.

Troubleshooting Steps:

Verify Gate Drive Current: Measure the gate current under worst-case conditions to ensure it

exceeds the maximum IGT of 200µA for the JX040[1]. A recommended practice is to use a

gate current (IGon) of at least 1.5 times the specified IGT[4].
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Check Gate Drive Voltage: Ensure the gate drive voltage is sufficient to produce the required

gate current. A gate-drive supply voltage of ≥ 20V is often recommended for moderate di/dt

applications[4].

Confirm Connections: Double-check that the gate and cathode are correctly connected and

that the gate signal has the correct positive polarity.

Ensure Forward Bias: Verify that the anode-to-cathode voltage is positive when the trigger

pulse is applied.

Q2: The JX040 is triggering at unintended times (false triggering). What could be the issue?

Possible Causes:

High dV/dt: A rapid rise in the anode-cathode voltage can cause the SCR to trigger without a

gate signal. The JX040 series is designed for high dV/dt rates, but exceeding its limit can still

cause issues[1].

Excessive Temperature: High junction temperatures can lead to thermal triggering[2].

Gate Noise: Noise coupled into the gate circuit can be sufficient to trigger the sensitive gate

of the JX040.

Troubleshooting Steps:

dV/dt Limitation: If high dV/dt is suspected, a snubber circuit (a series resistor and capacitor)

across the anode and cathode can help limit the rate of voltage rise.

Thermal Management: Ensure the device is operating within its specified temperature range

(-40 to 110°C) and that proper heat sinking is in place if necessary[1].

Gate Circuit Protection:

Place a resistor between the gate and cathode to shunt leakage currents and improve

noise immunity.

Use shielded cables for the gate connection to minimize noise pickup.
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Ensure the gate drive circuit has a low output impedance when in the off state.

Data and Parameters
Table 1: JX040 Absolute Maximum Ratings

Parameter Symbol Value Unit

Repetitive Peak Off-

State/Reverse Voltage
VDRM/VRRM 600 V

RMS On-State

Current
IT(RMS) 4 A

Non-Repetitive Surge

Peak On-State

Current

ITSM 30 A

Critical Rate of Rise of

On-State Current
dI/dt 50 A/µs

Peak Gate Current

(tp=20µs)
IGM 1.2 A

Peak Gate Power

(tp=20µs)
PGM 2 W

Average Gate Power

Dissipation
PG(AV) 0.2 W

Operating Junction

Temperature Range
Tj -40 to 110 °C

Data sourced from the

JX040 Series

Datasheet[1]

Table 2: JX040 Electrical Characteristics (Tj = 25°C)
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Paramete
r

Symbol
Test
Condition

Min. Typ. Max. Unit

Gate

Trigger

Current

IGT
VD=12V,

RL=33Ω
- 50 200 µA

Gate

Trigger

Voltage

VGT
VD=12V,

RL=33Ω
- 0.6 0.8 V

Gate Non-

Trigger

Voltage

VGD
VD=VDRM

, Tj=110°C
0.2 - - V

Latching

Current
IL IG=1.2 IGT - - 6 mA

Holding

Current
IH IT=0.05A - - 5 mA

Critical

Rate of

Rise of Off-

State

Voltage

dV/dt

VD=2/3VD

RM,

RGK=1KΩ

10 - - V/µs

Data

sourced

from the

JX040

Series

Datasheet[

1]

Experimental Protocols
Protocol: Characterizing Gate Drive Pulse Requirements for JX040
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Objective: To determine the optimal gate drive pulse width and amplitude for reliable triggering

of the JX040 under specific load conditions.

Materials:

JX040 SCR

Variable DC power supply for anode-cathode circuit

Pulse generator capable of varying pulse width and amplitude

Resistive load

Oscilloscope with current and voltage probes

Breadboard and connecting wires

Methodology:

Circuit Setup:

Construct a simple SCR test circuit with the JX040, a resistive load, and the main DC

power supply.

Connect the pulse generator to the gate and cathode terminals of the JX040.

Place a voltage probe across the anode and cathode and a current probe in series with

the load. Place another set of probes to monitor the gate voltage and current.

Determining Minimum Trigger Parameters:

Set the anode-cathode voltage to a value typical for your application (e.g., 24V).

Set the pulse generator to a relatively long pulse width (e.g., 100µs).

Slowly increase the pulse amplitude from 0V while monitoring the anode-cathode voltage.

The voltage at which the SCR turns on (anode-cathode voltage drops to ~1.5V) is the

threshold VGT, and the corresponding gate current is the IGT. Record these values.
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Optimizing Pulse Width:

Set the gate current to a value safely above the measured IGT (e.g., 5-10 times IGT).

Start with a long pulse width (e.g., 100µs) and confirm the SCR triggers reliably.

Gradually decrease the pulse width while observing the triggering. The minimum pulse

width that still results in reliable triggering should be recorded.

A safety margin (e.g., 2-3 times the minimum required pulse width) is recommended for

the final application to ensure reliability.

Data Analysis:

Plot the relationship between gate pulse amplitude and the turn-on time of the SCR.

Summarize the minimum and recommended gate drive parameters (voltage, current,

pulse width) for your specific operating conditions.

Visualizations

Main Circuit

Pulse Generator

Positive Gate Pulse
(V_GT, I_GT)

Load
Load Current FlowsV_Anode (+) Forward Bias

Click to download full resolution via product page

Caption: Simplified signaling pathway for triggering the JX040 SCR.
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Start: JX040 Fails to Trigger

Is Anode-Cathode
Forward Biased?

Correct Power Supply
Polarity or Timing

No

Is Gate Pulse
Present and Positive?

Yes

Yes No

Check Gate Drive Circuit
Output and Connections

No

Is Gate Current > IGT_max
(200µA)?

Yes

Yes No

Increase Gate Drive
Voltage/Current Capability

No

Is Gate Pulse Width
Sufficient?

Yes

Yes No

Increase Pulse Width

No

Device Triggers Reliably

Yes

Consult JX040 Datasheet
or Manufacturer Support

If still failing

Yes No

Click to download full resolution via product page

Caption: Troubleshooting workflow for JX040 triggering failure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact
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